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Compound of Interest

Compound Name: Isopropyl caprylate

Cat. No.: B1584258

This guide provides an in-depth exploration of Isopropyl Caprylate, a versatile ester with
significant applications across the pharmaceutical, cosmetic, and flavor industries. This
document will delve into its chemical identity, physicochemical properties, synthesis, and
diverse applications, with a particular focus on the scientific principles that underpin its utility.

Chemical Identity and Nomenclature

Isopropyl Caprylate is the ester formed from the reaction of caprylic acid and isopropanol. Its
unique chemical structure imparts properties that make it a valuable ingredient in a multitude of
formulations.

The Chemical Abstracts Service (CAS) has assigned the number 5458-59-3 to Isopropyl
Caprylate, which serves as its universal identifier in chemical databases and regulatory
documents.[1][2][3][4]

Due to varying naming conventions and historical usage, Isopropyl Caprylate is also known
by several synonyms. Understanding these is crucial for comprehensive literature searches
and accurate identification of the substance.

Table 1: Synonyms and ldentifiers for Isopropyl Caprylate
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Synonyml/identifier

Sourcel/Context

Isopropy! octanoate

Common chemical name[1][2][3]

propan-2-yl octanoate

IUPAC Name[1][2][3]

n-Caprylic acid isopropyl ester

Common chemical name[2][3]

Octanoic acid, 1-methylethyl ester

Alternative chemical name[3][5]

GHK517U9ZD

FDA UNII (Unigue Ingredient Identifier)[2][3]

EINECS 226-721-2

European Inventory of Existing Commercial
Chemical Substances[3][4]

Physicochemical

Properties

The functional characteristics of Isopropyl Caprylate in various applications are a direct

consequence of its physical and chemical properties. Its molecular structure, a medium-chain

fatty acid esterified with a secondary alcohol, results in a unique balance of lipophilicity and

volatility.

Table 2: Key Physicochemical Properties of Isopropyl Caprylate

Property Value Source
Molecular Formula C11H2202 [1][2]
Molecular Weight 186.29 g/mol [11[3]
Boiling Point 217°C [2]
Density 0.86 g/cm?3 [2]

Refractive Index

1.4140to 1.4190

[2]

Flash Point

94°C

[2]

Solubility

Practically insoluble in water;

soluble in alcohol and oils

[2]
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These properties collectively contribute to its role as an effective emollient, solvent, and
fragrance component. Its low viscosity and non-greasy feel are particularly valued in cosmetic

and topical pharmaceutical formulations.

Synthesis of Isopropyl Caprylate

The primary industrial method for producing Isopropyl Caprylate is through the esterification
of caprylic acid with isopropanol.[2] This reaction is typically catalyzed by an acid and involves
the removal of water to drive the equilibrium towards the formation of the ester.

Reaction Mechanism and Stoichiometry

The esterification reaction is a reversible process. The use of a catalyst, such as sulfuric acid or
a solid acid resin, increases the reaction rate. The stoichiometry is a 1:1 molar ratio of caprylic
acid to isopropanol. However, in practice, an excess of isopropanol may be used to shift the
equilibrium towards the product side.

Reactants

Caprylic Acid
Process Purification Final Product
Yy
. Heating Water Removal Neutralization Washing Drying
Gcld CatalysD—bGeacmr vesseD—b (1o reflux) (e.9., Dean-Stark) (.9., NaHCO3 washch remove salts) (e.g., MgS04) Vacuum Distillation Isopropyl Caprylate

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and purification of Isopropyl Caprylate.
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Experimental Protocol: Laboratory-Scale Synthesis

This protocol outlines a standard procedure for the synthesis of Isopropyl Caprylate.

Materials:

Caprylic acid

* |sopropanol

o Concentrated sulfuric acid (catalyst)

o Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

o Dean-Stark apparatus

e Reflux condenser

e Heating mantle

e Separatory funnel

« Distillation apparatus

Procedure:

Combine caprylic acid and an excess of isopropanol in a round-bottom flask.

Add a catalytic amount of concentrated sulfuric acid.

Set up the apparatus for reflux with a Dean-Stark trap to collect the water by-product.

Heat the mixture to reflux and continue until water is no longer collected.

Cool the reaction mixture and transfer it to a separatory funnel.
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Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid
catalyst, followed by washing with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude Isopropyl Caprylate by vacuum distillation.

Applications in Research and Drug Development

Isopropyl Caprylate's favorable properties make it a valuable excipient in pharmaceutical and
cosmetic formulations.

Topical and Transdermal Drug Delivery

In topical formulations, Isopropyl Caprylate acts as an emollient and a solvent. Its non-greasy
feel and rapid absorption enhance the sensory appeal of creams and lotions.[6][7] More
critically, it can function as a penetration enhancer, facilitating the delivery of active
pharmaceutical ingredients (APIs) through the stratum corneum.[6][7] This is particularly
beneficial for drugs with low skin permeability.

Solvent for Poorly Soluble APIs

The ester nature of Isopropyl Caprylate makes it a good solvent for a variety of lipophilic
compounds. This property is leveraged in the formulation of both oral and topical products
containing APIs with poor water solubility.

Use in the Cosmetic and Fragrance Industry

In cosmetics, Isopropyl Caprylate is used as an emollient, moisturizer, and thickening agent.

[8] Its ability to dissolve other ingredients helps to create homogenous and stable formulations.
In the fragrance industry, it can be used as a carrier for fragrance oils, and it also possesses a
faint fruity or wine-like odor itself.[1]

Safety and Regulatory Information
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Isopropyl Caprylate is generally considered to be of low toxicity. Safety data sheets indicate
that it may cause skin and eye irritation.[2] Good laboratory practices should be followed when
handling this chemical, including the use of personal protective equipment.

Regulatory bodies such as the FDA and the European Chemicals Agency (ECHA) have
established guidelines for its use in various products.[3] It is listed in inventories of chemical
substances in multiple regions, indicating its widespread acceptance and use.

Conclusion

Isopropyl Caprylate is a multifunctional ester with a well-established safety profile and a broad
range of applications. Its unique physicochemical properties make it an invaluable tool for
researchers and professionals in drug development, cosmetics, and the flavor and fragrance
industries. A thorough understanding of its characteristics is key to leveraging its full potential in
formulation and product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isopropyl Caprylate: A Comprehensive Technical Guide
for Scientific Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584258#isopropyl-caprylate-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1584258#isopropyl-caprylate-cas-number-and-synonyms
https://www.benchchem.com/product/b1584258#isopropyl-caprylate-cas-number-and-synonyms
https://www.benchchem.com/product/b1584258#isopropyl-caprylate-cas-number-and-synonyms
https://www.benchchem.com/product/b1584258#isopropyl-caprylate-cas-number-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584258?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

